Cas no 2877659-92-0 (4-{4-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine)

• Product Name: 4-{4-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine
• CAS No: 2877659-92-0
• MF: C₁₈H₂₃FN₆O
• MW: 358.413226366043
• CID: 5308069
• PubChem ID: 165432818
• Update Time: 2025-06-10

4-{4-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{4-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine
• F6790-3372
• AKOS040874473
• 2877659-92-0
• 4-[4-[4-(3-Fluoro-2-pyridinyl)-1-piperazinyl]-6-methyl-2-pyrimidinyl]morpholine

• Inchi： 1S/C18H23FN6O/c1-14-13-16(22-18(21-14)25-9-11-26-12-10-25)23-5-7-24(8-6-23)17-15(19)3-2-4-20-17/h2-4,13H,5-12H2,1H3
• InChI Key： SRMSNLZWQKOCGZ-UHFFFAOYSA-N
• SMILES： N1(C2=NC(C)=CC(N3CCN(C4=NC=CC=C4F)CC3)=N2)CCOCC1

Computed Properties

• Exact Mass: 358.19173754g/mol
• Monoisotopic Mass: 358.19173754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 581.6±60.0 °C(Predicted)
• pka: 11.30±0.50(Predicted)

Additional information on 4-{4-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine

Introduction to Compound with CAS No. 2877659-92-0 and Product Name: 4-{4-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine

The compound with the CAS number 2877659-92-0 and the product name 4-{4-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular framework of this compound consists of multiple functional groups that contribute to its unique chemical properties. The presence of a 3-fluoropyridin-2-yl substituent in the piperazine ring and a 6-methylpyrimidin-2-yl moiety in the morpholine ring introduces specific electronic and steric characteristics that are crucial for its biological activity. These features make it an attractive candidate for further investigation in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The compound in question has shown promise as a potential modulator of enzymes and receptors involved in critical physiological processes. Specifically, its structure suggests interactions with targets relevant to neurological disorders, inflammatory conditions, and cancer.

One of the most compelling aspects of this compound is its ability to interact with piperazine-based pharmacophores, which are widely recognized for their role in drug design. The piperazine moiety is particularly notable for its presence in numerous FDA-approved drugs, owing to its favorable pharmacokinetic properties. The introduction of a fluorine atom into the pyridine ring further enhances the compound's binding affinity and selectivity, making it a valuable tool for medicinal chemists.

The morpholine ring, another key structural element, contributes to the compound's solubility and bioavailability. This is particularly important for oral administration, where poor solubility can significantly limit therapeutic efficacy. The combination of these structural features makes this compound a versatile scaffold for further derivatization and optimization.

Recent studies have highlighted the importance of fluorinated pyridines in the development of bioactive molecules. The fluorine atom at the 3-position of the pyridine ring enhances metabolic stability and binding interactions with biological targets. This has been demonstrated in various preclinical studies where fluorinated pyridines have shown improved pharmacological profiles compared to their non-fluorinated counterparts.

The compound's potential as an inhibitor of kinases and other enzyme targets has been explored through computational modeling and experimental validation. Initial studies suggest that it can disrupt critical signaling pathways involved in disease progression. For instance, its interaction with tyrosine kinases has been implicated in its ability to modulate cell proliferation and survival.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced synthetic methodologies have been employed to achieve regioselectivity and minimize side reactions.

The pharmacological evaluation of this compound has revealed promising results in both in vitro and in vivo models. In cell-based assays, it has demonstrated inhibitory activity against several target enzymes with high selectivity. Animal models have further supported its potential as a therapeutic agent by showing favorable pharmacokinetic properties and reduced toxicity.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. This compound has undergone preliminary toxicity studies, which indicate low systemic toxicity at tested doses. These findings are encouraging for further advancement into clinical trials.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been used to predict binding affinities and interactions between this compound and its target proteins. These simulations have provided valuable insights into optimizing the molecular structure for improved potency and selectivity.

The future direction of research on this compound includes exploring its potential applications in combination therapies. By pairing it with other agents that target different pathways, synergistic effects may be achieved, leading to more effective treatment strategies. Additionally, investigating its mechanism of action will provide deeper insights into its therapeutic potential.

In conclusion, the compound with CAS number 2877659-92-0 and product name 4-{4-[4-(3-fluoropyridin-2-yl)piperazin-1-yl]-6-methylpyrimidin-2-yl}morpholine represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug development. With ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic applications, this compound holds great potential for improving patient outcomes.